Cas no 18318-70-2 (15-Acetoxylabd-8(17)-en-19-carbonsaeure)

• Product Name: 15-Acetoxylabd-8(17)-en-19-carbonsaeure
• CAS No: 18318-70-2
• MF: C₂₂H₃₆O₄
• MW: 364.518847465515
• CID: 2040024
• PubChem ID: 133556466
• Update Time: 2025-04-21

15-Acetoxylabd-8(17)-en-19-carbonsaeure Chemical and Physical Properties

Names and Identifiers

• 15-Acetoxylabd-8(17)-en-19-carbonsaeure
• 18318-70-2
• Acetylimbricatolic acid

• Inchi： 1S/C22H36O4/c1-15(11-14-26-17(3)23)7-9-18-16(2)8-10-19-21(18,4)12-6-13-22(19,5)20(24)25/h15,18-19H,2,6-14H2,1,3-5H3,(H,24,25)
• InChI Key： AAPGEKMDLXBUBL-UHFFFAOYSA-N
• SMILES： CC(CCC1C2(CCCC(C2CCC1=C)(C(=O)O)C)C)CCOC(=O)C

Computed Properties

• Exact Mass: 364.26135963Da
• Monoisotopic Mass: 364.26135963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids